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Compound of Interest

Compound Name: 2-Benzylbutanoic acid

Cat. No.: B1329414

This guide provides a detailed, procedural framework for the safe and compliant disposal of 2-
Benzylbutanoic acid (CAS No. 5669-16-9). Adherence to these protocols is essential for
ensuring laboratory safety, maintaining regulatory compliance, and protecting the environment.
The procedures outlined are grounded in established principles of chemical waste
management as mandated by regulatory bodies such as the Environmental Protection Agency
(EPA) and the Occupational Safety and Health Administration (OSHA).

Hazard Identification and Risk Assessment

Before handling or disposing of any chemical, a thorough understanding of its properties and
associated hazards is paramount. 2-Benzylbutanoic acid is a carboxylic acid that presents
moderate health risks upon exposure.

Chemical & Physical Properties

A summary of the key physical and chemical properties of 2-Benzylbutanoic acid is provided
below. This information is critical for selecting compatible storage containers and understanding
its physical state during handling.
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Property Value Source

CAS Number 5669-16-9 [PubChem][1]
Molecular Formula C11H1402 [PubChem][1]
Molecular Weight 178.23 g/mol [PubChem][1]
Appearance Solid [LookChem][2]
Melting Point 90 °C [LookChem][2]
Boiling Point 295.2 °C [LookChem][2]
pKa 4.69 £ 0.10 (Predicted) [LookChem][2]

GHS Hazard Classification

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 2-Benzylbutanoic acid is classified as an irritant. The specific hazard statements
are crucial for understanding the required personal protective equipment and handling
procedures.[1]

Hazard Class GHS Code Hazard Statement Source
Skin o
) o H315 Causes skin irritation [PubChem][1]
Corrosion/Irritation
Serious Eye Causes serious eye
o H319 o [PubChem][1]
Damage/Irritation irritation
Specific Target Organ )
o _ May cause respiratory
Toxicity (Single H335 T [PubChem][1]
irritation
Exposure)

The primary risks associated with this compound are irritation to the skin, eyes, and respiratory
system. There is no evidence to classify it as carcinogenic or mutagenic.[3]

Pre-Disposal Safety Protocols
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Proper preparation is the foundation of safe chemical handling. The following measures must
be implemented before initiating any waste collection or disposal procedures.

Required Personal Protective Equipment (PPE)

Given its irritant nature, the following PPE is mandatory when handling 2-Benzylbutanoic acid
waste:

Eye Protection: Chemical safety goggles or a full-face shield.

» Hand Protection: Chemically resistant gloves (e.qg., nitrile). Inspect gloves for integrity before
use.[4]

» Body Protection: A standard laboratory coat.

o Respiratory Protection: While not typically required for small-scale handling in a well-
ventilated area, a NIOSH-approved respirator may be necessary if dust is generated or
ventilation is inadequate.[4]

Engineering Controls

All handling and preparation of 2-Benzylbutanoic acid waste should be conducted within a
certified chemical fume hood.[5] This engineering control is the primary method for minimizing
inhalation exposure to dust or vapors.

Step-by-Step Disposal Protocol

The disposal of 2-Benzylbutanoic acid is governed by the Resource Conservation and
Recovery Act (RCRA) and must be managed as hazardous waste.[6][7] Evaporation in a fume
hood or disposal down the sanitary sewer is strictly prohibited.[8][9]

Step 1: Waste Characterization

The first and most critical step is to correctly identify the waste.
« |dentity: 2-Benzylbutanoic acid.

e Hazards: Irritant (Skin, Eye, Respiratory).[1]
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Classification: Non-halogenated organic acid waste. This classification is crucial for proper
segregation.[10]

Step 2: Segregation of Waste

To prevent dangerous chemical reactions, segregation is non-negotiable. Store 2-

Benzylbutanoic acid waste separately from the following chemical classes:[5][8]

Bases (e.g., hydroxides, amines): Mixing acids and bases can cause a violent exothermic
reaction.

Oxidizing Agents (e.g., nitrates, permanganates, peroxides): Can lead to fire or explosion.

Reactive Metals (e.g., sodium, potassium, magnesium): May react to produce flammable
hydrogen gas.

Cyanides and Sulfides: Contact with acid will generate highly toxic hydrogen cyanide or
hydrogen sulfide gas.[8]

It is permissible to combine 2-Benzylbutanoic acid waste with other compatible, non-

halogenated organic acids. However, if in doubt, always collect waste streams separately.

Step 3: Container Selection and Labeling

The integrity of the disposal process relies heavily on proper containment and communication.

Container Selection: Use a clean, leak-proof container made of a compatible material, such
as glass or high-density polyethylene (HDPE).[7][8] The container must have a secure,
screw-top cap. Never use metal containers for acidic waste.[7][8] Fill containers to no more
than 80-90% capacity to allow for expansion.[10][11]

Labeling: The container must be labeled immediately upon the first addition of waste. The
label must include:[5][12]

o The words "HAZARDOUS WASTE".

o The full chemical name: "2-Benzylbutanoic Acid". Do not use abbreviations or chemical
formulas.
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o Aclear indication of the hazards: "Irritant” and "Corrosive (Acid)".

o The date when waste was first added to the container (the "accumulation start date").

Step 4: Accumulation and Storage

Waste must be stored safely in the laboratory before pickup.

o Location: Store the sealed waste container in a designated Satellite Accumulation Area
(SAA).[8][12] This area must be at or near the point of generation and under the direct
control of laboratory personnel.

e Secondary Containment: Place the primary waste container inside a larger, chemically
resistant secondary container (such as a plastic tub) to contain any potential leaks or spills.
[71[11]

o Storage Conditions: Keep the SAA away from heat sources, ignition sources, and
incompatible materials.[13][14]

Step 5: Final Disposition

Under no circumstances should laboratory personnel attempt to treat or dispose of this
chemical themselves.

» Professional Disposal: Arrange for the collection of the waste container by your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.[6][7] This ensures the waste is transported and disposed of in a permitted facility,
typically via high-temperature incineration, in compliance with all federal and state
regulations.[15]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-
Benzylbutanoic acid.
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Diagram 1: Disposal Workflow for 2-Benzylbutanoic Acid
Waste Generated:
2-Benzylbutanoic Acid

i

Step 1: Characterize Waste
- Identity: Solid Organic Acid
- Hazards: Irritant (H315, H319, H335)

Step 2: Don Appropriate PPE
- Safety Goggles

- Nitrile Gloves
- Lab Coat

Step 3: Segregate from Incompatibles
- Bases
- Oxidizers
- Reactive Metals

i

Step 4: Containerize & Label
- Use compatible container (Glass/HDPE)
- Label: 'HAZARDOUS WASTE',
full chemical name, hazards

Step 5: Store in SAA
- Use secondary containment
- Away from heat/drains

Step 6: Arrange EHS Pickup
- Contact licensed waste vendor
- Complete paperwork

Compliant Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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